Cas no 2092803-15-9 (4-(Bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole)
4-(Bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-(bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole
- 4-(bromomethyl)-3-phenyl-1-prop-2-ynylpyrazole
- 4-(Bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole
-
- Inchi: 1S/C13H11BrN2/c1-2-8-16-10-12(9-14)13(15-16)11-6-4-3-5-7-11/h1,3-7,10H,8-9H2
- InChI Key: JXZCSHGKEGYXIM-UHFFFAOYSA-N
- SMILES: BrCC1=CN(CC#C)N=C1C1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 264
- XLogP3: 2.7
- Topological Polar Surface Area: 17.8
4-(Bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B244046-100mg |
4-(bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1h-pyrazole |
2092803-15-9 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B244046-500mg |
4-(bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1h-pyrazole |
2092803-15-9 | 500mg |
$ 365.00 | 2022-06-07 | ||
| TRC | B244046-1g |
4-(bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1h-pyrazole |
2092803-15-9 | 1g |
$ 570.00 | 2022-06-07 | ||
| Life Chemicals | F2198-2012-0.25g |
4-(bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole |
2092803-15-9 | 95%+ | 0.25g |
$523.0 | 2023-09-06 | |
| Life Chemicals | F2198-2012-0.5g |
4-(bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole |
2092803-15-9 | 95%+ | 0.5g |
$551.0 | 2023-09-06 | |
| Life Chemicals | F2198-2012-1g |
4-(bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole |
2092803-15-9 | 95%+ | 1g |
$580.0 | 2023-09-06 | |
| Life Chemicals | F2198-2012-2.5g |
4-(bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole |
2092803-15-9 | 95%+ | 2.5g |
$1267.0 | 2023-09-06 | |
| Life Chemicals | F2198-2012-5g |
4-(bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole |
2092803-15-9 | 95%+ | 5g |
$1909.0 | 2023-09-06 | |
| Life Chemicals | F2198-2012-10g |
4-(bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole |
2092803-15-9 | 95%+ | 10g |
$2675.0 | 2023-09-06 |
4-(Bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 4-(Bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole
Recent Advances in the Study of 4-(Bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole (CAS: 2092803-15-9)
The compound 4-(Bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole (CAS: 2092803-15-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.
Recent studies have demonstrated that 4-(Bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole serves as a key intermediate in the synthesis of novel heterocyclic compounds. Its unique structural features, including the bromomethyl and propynyl groups, make it a valuable building block for click chemistry and other bioorthogonal reactions. Researchers have successfully utilized this compound to develop targeted inhibitors for various enzymes implicated in cancer and inflammatory diseases.
One notable application of this compound is in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported the use of 4-(Bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole as a precursor for the synthesis of potent and selective inhibitors of the JAK-STAT signaling pathway. These inhibitors exhibited promising activity in preclinical models of autoimmune disorders, underscoring the therapeutic potential of this chemical scaffold.
In addition to its role in kinase inhibitor development, this compound has also been explored in the context of proteolysis-targeting chimeras (PROTACs). A recent study highlighted its utility in the design of bifunctional molecules that can degrade disease-relevant proteins. The bromomethyl group facilitates the attachment of targeting ligands, while the propynyl group enables further functionalization via copper-catalyzed azide-alkyne cycloaddition (CuAAC).
From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of 4-(Bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole. A 2022 publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, which has implications for industrial-scale production. This development is particularly relevant given the growing demand for high-quality intermediates in pharmaceutical manufacturing.
Looking ahead, researchers are investigating the potential of this compound in other therapeutic areas, such as neurodegenerative diseases and infectious diseases. Preliminary data suggest that derivatives of 4-(Bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole may modulate targets involved in protein misfolding and microbial pathogenesis. Further studies are warranted to fully elucidate its mechanisms of action and optimize its pharmacological properties.
In conclusion, 4-(Bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole (CAS: 2092803-15-9) represents a promising chemical entity with broad applications in drug discovery. Its versatility as a synthetic intermediate and its potential therapeutic benefits make it a subject of ongoing research. Continued exploration of this compound and its derivatives is expected to yield novel insights and therapeutic candidates in the coming years.
2092803-15-9 (4-(Bromomethyl)-3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)